Ecalcidene

• Molecular Formula: C29H45NO3
• Molecular Weight: 455.7 g/mol
• IUPAC Name: (4S)-4-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-1-piperidin-1-ylpentan-1-one
• InChI: InChI=1S/C29H45NO3/c1-20(9-14-28(33)30-16-5-4-6-17-30)25-12-13-26-22(8-7-15-29(25,26)3)10-11-23-18-24(31)19-27(32)21(23)2/h10-11,20,24-27,31-32H,2,4-9,12-19H2,1,3H3/b22-10+,23-11-/t20-,24+,25+,26-,27-,29+/m0/s1
• InChI Key: DXWZPQRKPXFQGC-QCUPEZPBSA-N
• Isomeric SMILES: C[C@@H](CCC(=O)N1CCCCC1)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C/4\C[C@H](C[C@@H](C4=C)O)O)C
• SMILES: CC(CCC(=O)N1CCCCC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• synonyms: 1-(1,3-dihydroxy-24-oxo-9,10-secochola-5,7,10(19)-trien-24-yl)piperidine; ecalcidene
• CAS No.: 150337-94-3

Description

Ecalcidene is a small molecule drug with the molecular formula C29H45NO3 . It is a vitamin D analog primarily developed for its potential therapeutic applications in treating immune system diseases, skin, and musculoskeletal diseases, particularly psoriasis . This compound acts as a vitamin D receptor agonist, making it a promising candidate for various medical applications .

Scientific Research Applications

Ecalcidene has a wide range of applications in scientific research, including:

Chemistry: Used as a model compound for studying vitamin D analogs and their chemical properties.

Biology: Investigated for its effects on cellular processes and gene expression.

Medicine: Explored for its potential therapeutic applications in treating psoriasis and other immune-related diseases.

Industry: Utilized in the development of new drugs and therapeutic agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ecalcidene involves several steps, including the formation of its core structure and the introduction of functional groups. The key steps in the synthetic route include:

Formation of the Core Structure: The core structure of this compound is synthesized through a series of reactions involving the cyclization of precursor molecules.

Introduction of Functional Groups: Functional groups such as hydroxyl and piperidinyl groups are introduced through specific reactions to achieve the desired molecular structure.

Industrial Production Methods

Industrial production of this compound involves optimizing the synthetic route for large-scale production. This includes the use of efficient catalysts, controlled reaction conditions, and purification techniques to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Ecalcidene undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups present in this compound.

Substitution: Substitution reactions can introduce new functional groups into the this compound molecule.

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include:

Oxidizing Agents: Such as hydrogen peroxide and potassium permanganate.

Reducing Agents: Such as sodium borohydride and lithium aluminum hydride.

Substituting Agents: Such as halogens and alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions can produce hydroxylated derivatives, while reduction reactions can yield reduced forms of this compound .

Mechanism of Action

Ecalcidene exerts its effects by acting as a vitamin D receptor agonist. It binds to the vitamin D receptor (NR1I1), which is a nuclear receptor involved in regulating calcium homeostasis and immune responses. Upon binding, this compound modulates the expression of target genes, leading to its therapeutic effects .

Comparison with Similar Compounds

Ecalcidene is unique among vitamin D analogs due to its specific structure and functional groups. Similar compounds include:

Calcitriol: Another vitamin D analog with similar therapeutic applications.

Paricalcitol: Used in the treatment of secondary hyperparathyroidism.

Doxercalciferol: A synthetic vitamin D analog used to manage chronic kidney disease.

This compound stands out due to its specific binding affinity and efficacy in treating psoriasis and other immune-related conditions .